Cas no 288101-00-8 (2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-)

• Product Name: 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-
• CAS No: 288101-00-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD12823829
• CID: 248815
• PubChem ID: 20068315
• Update Time: 2025-05-22

2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-
• 3-(4-Isopropylphenyl)-2-propyn-1-ol
• 288101-00-8
• 3-(4-Isopropyl-phenyl)-prop-2-yn-1-ol, 97%
• MFCD12823829
• p-isopropylphenylethynylcarbinol
• 3-(4-Isopropyl-phenyl)-prop-2-yn-1-ol
• NSISXVKKNXUSJC-UHFFFAOYSA-N
• 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-(9CI)
• 3-(4-propan-2-ylphenyl)prop-2-yn-1-ol
• SCHEMBL8112207

• MDL： MFCD12823829
• Inchi： 1S/C12H14O/c1-10(2)12-7-5-11(6-8-12)4-3-9-13/h5-8,10,13H,9H2,1-2H3
• InChI Key： NSISXVKKNXUSJC-UHFFFAOYSA-N
• SMILES： OCC#CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-

Exploring the Unique Properties and Applications of 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- (CAS No. 288101-00-8)

2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-, with the CAS number 288101-00-8, is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure featuring a propargyl alcohol moiety and an isopropylphenyl group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of advanced materials and bioactive molecules.

The molecular formula of 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- is C12H14O, and it exhibits distinct chemical properties due to the presence of both alkynyl and hydroxyl functional groups. These groups make it highly reactive, enabling its use in various cross-coupling reactions and click chemistry applications. The compound's ability to participate in Huisgen cycloaddition reactions has made it particularly valuable in the synthesis of triazole derivatives, which are widely used in medicinal chemistry and material science.

One of the most notable applications of 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- is in the field of pharmaceutical research. Its structural features allow it to serve as a building block for the synthesis of potential drug candidates, particularly those targeting inflammatory diseases and central nervous system disorders. Recent studies have explored its utility in creating novel kinase inhibitors, which are crucial in cancer therapy. The compound's compatibility with green chemistry principles also aligns with the growing demand for sustainable synthetic methodologies.

In addition to its pharmaceutical applications, 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- has found use in the development of advanced materials. Its incorporation into polymer networks and dendrimers has been investigated for creating materials with tailored mechanical and thermal properties. The compound's ability to form covalent adaptable networks makes it a promising candidate for self-healing materials, a hot topic in materials science. Researchers are also exploring its role in surface modification techniques, which are essential for enhancing the performance of coatings and adhesives.

The market for 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- is expected to grow significantly in the coming years, driven by its expanding applications in life sciences and advanced materials. Industry reports highlight the increasing demand for high-purity grades of this compound, particularly in regions with robust pharmaceutical and biotechnology sectors. Suppliers are focusing on optimizing synthesis routes to improve yield and reduce environmental impact, addressing the needs of sustainability-conscious customers.

For researchers and professionals seeking detailed information about 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]-, it is essential to consider its spectroscopic data and handling protocols. The compound's NMR spectra and mass spectrometry profiles are well-documented, facilitating its identification and characterization in laboratory settings. Safety data sheets provide guidance on proper storage and handling, ensuring compliance with laboratory safety standards.

In conclusion, 2-Propyn-1-ol,3-[4-(1-methylethyl)phenyl]- (CAS No. 288101-00-8) represents a fascinating and valuable compound with diverse applications in pharmaceutical research, material science, and beyond. Its unique chemical properties and reactivity make it a cornerstone in modern synthetic chemistry, while its alignment with green chemistry principles underscores its relevance in today's sustainability-driven research landscape. As scientific advancements continue, this compound is poised to play an even more significant role in addressing global challenges in health and technology.